Cas no 2138423-71-7 (4-Amino-1-[1-(cyclopentanesulfonyl)azetidin-3-yl]pyrrolidin-2-one)

4-Amino-1-[1-(cyclopentanesulfonyl)azetidin-3-yl]pyrrolidin-2-one structure
2138423-71-7 structure
Product Name:4-Amino-1-[1-(cyclopentanesulfonyl)azetidin-3-yl]pyrrolidin-2-one
CAS No:2138423-71-7
MF:C12H21N3O3S
MW:287.378441572189
CID:6248330
PubChem ID:165487885
Update Time:2025-07-25

4-Amino-1-[1-(cyclopentanesulfonyl)azetidin-3-yl]pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-amino-1-[1-(cyclopentanesulfonyl)azetidin-3-yl]pyrrolidin-2-one
    • EN300-843732
    • 2138423-71-7
    • 4-Amino-1-[1-(cyclopentanesulfonyl)azetidin-3-yl]pyrrolidin-2-one
    • Inchi: 1S/C12H21N3O3S/c13-9-5-12(16)15(6-9)10-7-14(8-10)19(17,18)11-3-1-2-4-11/h9-11H,1-8,13H2
    • InChI Key: TWJZTNUZIHPMJE-UHFFFAOYSA-N
    • SMILES: S(C1CCCC1)(N1CC(C1)N1C(CC(C1)N)=O)(=O)=O

Computed Properties

  • Exact Mass: 287.13036271g/mol
  • Monoisotopic Mass: 287.13036271g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 461
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 92.1Ų

4-Amino-1-[1-(cyclopentanesulfonyl)azetidin-3-yl]pyrrolidin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-843732-1.0g
4-amino-1-[1-(cyclopentanesulfonyl)azetidin-3-yl]pyrrolidin-2-one
2138423-71-7 95%
1.0g
$1543.0 2024-05-21
Enamine
EN300-843732-0.05g
4-amino-1-[1-(cyclopentanesulfonyl)azetidin-3-yl]pyrrolidin-2-one
2138423-71-7 95%
0.05g
$1296.0 2024-05-21
Enamine
EN300-843732-0.1g
4-amino-1-[1-(cyclopentanesulfonyl)azetidin-3-yl]pyrrolidin-2-one
2138423-71-7 95%
0.1g
$1357.0 2024-05-21
Enamine
EN300-843732-0.25g
4-amino-1-[1-(cyclopentanesulfonyl)azetidin-3-yl]pyrrolidin-2-one
2138423-71-7 95%
0.25g
$1420.0 2024-05-21
Enamine
EN300-843732-0.5g
4-amino-1-[1-(cyclopentanesulfonyl)azetidin-3-yl]pyrrolidin-2-one
2138423-71-7 95%
0.5g
$1482.0 2024-05-21
Enamine
EN300-843732-2.5g
4-amino-1-[1-(cyclopentanesulfonyl)azetidin-3-yl]pyrrolidin-2-one
2138423-71-7 95%
2.5g
$3025.0 2024-05-21
Enamine
EN300-843732-5.0g
4-amino-1-[1-(cyclopentanesulfonyl)azetidin-3-yl]pyrrolidin-2-one
2138423-71-7 95%
5.0g
$4475.0 2024-05-21
Enamine
EN300-843732-10.0g
4-amino-1-[1-(cyclopentanesulfonyl)azetidin-3-yl]pyrrolidin-2-one
2138423-71-7 95%
10.0g
$6635.0 2024-05-21

Additional information on 4-Amino-1-[1-(cyclopentanesulfonyl)azetidin-3-yl]pyrrolidin-2-one

Introduction to 4-Amino-1-[1-(cyclopentanesulfonyl)azetidin-3-yl]pyrrolidin-2-one (CAS No. 2138423-71-7)

4-Amino-1-[1-(cyclopentanesulfonyl)azetidin-3-yl]pyrrolidin-2-one, identified by the CAS number 2138423-71-7, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This heterocyclic molecule features a complex structural framework that combines a pyrrolidinone core with an azetidine ring substituted with a cyclopentanesulfonyl group. The presence of multiple functional groups, including an amino group and a sulfonyl moiety, makes this compound a versatile scaffold for further chemical modifications and biological evaluations.

The structural design of 4-Amino-1-[1-(cyclopentanesulfonyl)azetidin-3-yl]pyrrolidin-2-one suggests potential applications in the development of novel therapeutic agents. The pyrrolidinone ring is a common pharmacophore found in various bioactive molecules, known for its ability to interact with biological targets such as enzymes and receptors. The azetidine ring, on the other hand, introduces additional conformational flexibility, which can be exploited to optimize binding affinity and selectivity.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex derivatives. The amino group at the 4-position and the sulfonyl-substituted azetidine ring provide multiple sites for chemical manipulation, enabling the exploration of diverse chemical space. This flexibility is particularly valuable in drug discovery, where structural diversity is often correlated with improved pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of such compounds for their biological activity. Virtual screening techniques have been employed to identify potential binding interactions between 4-Amino-1-[1-(cyclopentanesulfonyl)azetidin-3-yl]pyrrolidin-2-one and various biological targets. These studies have hinted at its potential as an inhibitor of certain enzymes implicated in inflammatory pathways, making it a promising candidate for further investigation.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Initial assays suggest that it exhibits moderate activity against enzymes such as cyclooxygenase (COX), which are key players in the inflammatory response. The sulfonyl group, in particular, appears to contribute to its inhibitory effects by forming hydrogen bonds with key residues in the enzyme active site. This observation aligns with the growing interest in sulfonamide derivatives as therapeutic agents.

The synthesis of 4-Amino-1-[1-(cyclopentanesulfonyl)azetidin-3-yl]pyrrolidin-2-one involves multi-step organic transformations, including cyclization reactions and sulfonylation processes. The use of advanced synthetic methodologies has enabled researchers to achieve high yields and purity levels, which are crucial for subsequent biological evaluations. The development of efficient synthetic routes also contributes to the sustainability of drug discovery efforts by reducing waste and minimizing environmental impact.

As research progresses, the potential applications of 4-Amino-1-[1-(cyclopentanesulfonyl)azetidin-3-yl]pyrrolidin-2-one are likely to expand beyond its initial role as an anti-inflammatory agent. Its structural features make it a suitable candidate for further exploration in other therapeutic areas, such as oncology and neurology. For instance, modifications to the cyclopentanesulfonyl group could lead to derivatives with enhanced binding affinity for specific receptors involved in cancer progression or neurological disorders.

The integration of high-throughput screening (HTS) technologies has further accelerated the evaluation process for compounds like 4-Amino-1-[1-(cyclopentanesulfonyl)azetidin-3-yl]pyrrolidin-2-one. These platforms allow for rapid testing of large libraries of compounds against numerous biological targets, providing valuable insights into their potential therapeutic utility. HTS data has been instrumental in identifying lead compounds that undergo further optimization through structure-based drug design approaches.

The role of 4-Amino-1-[1-(cyclopentanesulfonyl)azetidin-3-yl]pyrrolidin-2-one in medicinal chemistry also underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. Such collaborations ensure that synthetic efforts are guided by biological relevance and that promising candidates are thoroughly evaluated for their therapeutic potential. This holistic approach is essential for translating laboratory discoveries into viable clinical candidates.

Future directions in the study of 4-Amino-1-[1-(cyclopentanesulfonyl)azetidin-3-yl]pyrrolidin-2-one may include exploring its interactions with protein targets using biophysical techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These methods provide detailed structural information about how the compound interacts with its biological targets at an atomic level, which can guide further optimization efforts.

The development of novel drug candidates is often hampered by issues related to solubility, bioavailability, and metabolic stability. However, 4-Amino-1-[1-(cyclopentanesulfonyl)azetidin-3-yl]pyrrolidin-2-one offers opportunities to address these challenges through structural modifications. For example, replacing the cyclopentanesulfonyl group with alternative sulfonamide derivatives could improve solubility while maintaining biological activity.

The growing interest in kinase inhibitors has also positioned 4-Amino-1-[1-(cyclopentanesulfonyl)azetidin-3-y]]pyrrolidin- 2-one as a potential starting point for developing new anticancer agents. Kinases are enzymes that play critical roles in cell signaling pathways associated with cancer growth and progression. By designing molecules that selectively inhibit aberrant kinase activity, researchers aim to develop treatments that target specific aspects of cancer biology without causing widespread toxicity.

In conclusion,4-Amino- [...]

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd